Cas no 2138352-59-5 (3,4-Quinolinediamine, 8-(phenylmethoxy)-)

• Product Name: 3,4-Quinolinediamine, 8-(phenylmethoxy)-
• CAS No: 2138352-59-5
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5268691
• Update Time: 2025-10-29

3,4-Quinolinediamine, 8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-(phenylmethoxy)-

• Inchi： 1S/C16H15N3O/c17-13-9-19-16-12(15(13)18)7-4-8-14(16)20-10-11-5-2-1-3-6-11/h1-9H,10,17H2,(H2,18,19)
• InChI Key： IWFQCZBYKQIIBQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCC2=CC=CC=C2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-(phenylmethoxy)-

Comprehensive Overview of 3,4-Quinolinediamine, 8-(phenylmethoxy)- (CAS No. 2138352-59-5)

3,4-Quinolinediamine, 8-(phenylmethoxy)- (CAS No. 2138352-59-5) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique 8-(phenylmethoxy) substitution, has garnered significant attention due to its potential role in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for quinoline derivatives has surged, driven by their relevance in targeting kinase inhibitors and anticancer agents. The presence of the diamine functional group in 3,4-Quinolinediamine, 8-(phenylmethoxy)- suggests its utility as a building block for synthesizing more complex molecules. This aligns with current trends in medicinal chemistry, where modular designs are prioritized for optimizing drug efficacy and reducing side effects.

The compound's phenylmethoxy moiety is another critical feature, often associated with enhanced lipophilicity and membrane permeability—key factors in bioavailability studies. As the pharmaceutical industry shifts toward personalized medicine, understanding the structure-activity relationship (SAR) of such derivatives becomes paramount. Searches for "quinoline-based drug candidates" or "optimizing diamine scaffolds" reflect growing interest in this niche.

From a synthetic perspective, CAS No. 2138352-59-5 serves as an intermediate in multicomponent reactions, enabling the construction of N-heterocycles with high precision. Its stability under various conditions makes it a versatile candidate for high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug design often explore such compounds to identify novel binding pockets in target proteins.

Beyond pharmaceuticals, 3,4-Quinolinediamine, 8-(phenylmethoxy)- has potential applications in material science, particularly in developing fluorescent probes or coordination polymers. The quinoline core's ability to chelate metal ions opens doors for innovations in sensors and catalysts. This multidisciplinary relevance explains why queries like "quinoline derivatives in materials" or "metal-organic frameworks (MOFs)" frequently appear in scientific literature.

Quality control and characterization of CAS No. 2138352-59-5 are critical for reproducibility in research. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and structural integrity. These protocols align with Good Laboratory Practices (GLP), ensuring data reliability for regulatory submissions or peer-reviewed publications.

In summary, 3,4-Quinolinediamine, 8-(phenylmethoxy)- represents a compelling case study at the intersection of organic synthesis and applied chemistry. Its adaptability across domains—from drug discovery to advanced materials—positions it as a valuable asset for researchers navigating the complexities of modern science. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in innovation-driven discussions.